Cas no 99970-41-9 (10H-Phenothiazine-2-thiol)

• Product Name: 10H-Phenothiazine-2-thiol
• CAS No: 99970-41-9
• MF: C₁₂H₉NS₂
• MW: 231.33656001091
• CID: 749949
• PubChem ID: 615762
• Update Time: 2025-04-19

10H-Phenothiazine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine-2-thiol
• 10H-Phenothiazin-2-yl hydrosulfide #
• SCHEMBL8714426
• 99970-41-9
• 2-Mercaptophenothiazine
• DTXSID40346853
• IOAMEGIEDDLSFG-UHFFFAOYSA-N

• Inchi： 1S/C12H9NS2/c14-8-5-6-12-10(7-8)13-9-3-1-2-4-11(9)15-12/h1-7,13-14H
• InChI Key： IOAMEGIEDDLSFG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC2C=C(C=CC1=2)S

Computed Properties

• Exact Mass: 231.01764164g/mol
• Monoisotopic Mass: 231.01764164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines